1-(3-Hydroxyphenyl)-4-propylpiperazine

• Molecular Formula: C13H20N2O
• Molecular Weight: 220.31 g/mol
• IUPAC Name: 3-(4-propylpiperazin-1-yl)phenol
• InChI: InChI=1S/C13H20N2O/c1-2-6-14-7-9-15(10-8-14)12-4-3-5-13(16)11-12/h3-5,11,16H,2,6-10H2,1H3
• InChI Key: AWROKCIGUWAVRF-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCN(CC1)C2=CC(=CC=C2)O

Description

1-(3-Hydroxyphenyl)-4-propylpiperazine is a piperazine derivative characterized by a 3-hydroxyphenyl group at the 1-position and a propyl chain at the 4-position of the piperazine ring. This compound belongs to a class of arylpiperazines known for their pharmacological activity, particularly as opioid receptor antagonists. The 3-hydroxyphenyl moiety is critical for receptor interactions, enabling hydrogen bonding with opioid receptors (μ, δ, and κ subtypes), while the propyl chain modulates lipophilicity and pharmacokinetic properties .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Receptor Affinity

The table below compares structural features and receptor binding data for 1-(3-Hydroxyphenyl)-4-propylpiperazine and related arylpiperazines:

Compound Name	Substituents (Position 1/4)	Key Receptor Targets	Potency (nM)	Selectivity	Notes
1-(3-Hydroxyphenyl)-4-propylpiperazine	3-hydroxyphenyl / propyl	μ, δ, κ opioid	Low nanomolar	Non-selective	Pure antagonist; high affinity due to hydroxyl group
1-(3-Chlorophenyl)-4-propylpiperazine	3-chlorophenyl / propyl	5-HT1A, opioid	~100–500 nM	Moderate	Chlorine enhances lipophilicity but reduces H-bonding
1-(2-Methoxyphenyl)-4-propylpiperazine	2-methoxyphenyl / propyl	5-HT1A	~10–50 nM	High	Methoxy group improves 5-HT1A binding; weak opioid activity
N-Phenylpropyl-4-(3-hydroxyphenyl)piperazine	3-hydroxyphenyl / phenylpropyl	μ, δ, κ opioid	<10 nM	Non-selective	Enhanced potency via extended arylalkyl chain
1-(p-Anisoyl)-4-propylpiperazine	p-anisoyl / propyl	κ-opioid	~100 nM	Moderate	Anisoyl group introduces steric hindrance, reducing potency

Key Findings

• Role of the 3-Hydroxyphenyl Group : The hydroxyl group at the 3-position is pivotal for opioid receptor antagonism. Its absence (e.g., in chlorophenyl or methoxyphenyl analogues) shifts activity toward serotonin receptors (e.g., 5-HT1A) .
• Substituent Effects at Position 4 :
  • Propyl vs. Phenylpropyl : The phenylpropyl chain in N-phenylpropyl derivatives increases μ-opioid affinity by ~10-fold compared to the propyl group, likely due to hydrophobic interactions .
  • Chloropropyl vs. Propyl : Chloropropyl substituents (e.g., 3-CPCPP) introduce toxicity risks, as seen in safety data for 1-(3-chlorophenyl)-4-(3-chloropropyl)piperazine .
• Enantioselectivity : Certain analogues, such as (3S)-3-methyl-4-(3-hydroxyphenyl)piperazine, exhibit enantioselective antagonism, with the (S)-isomer showing superior κ-opioid activity .

Pharmacological Profiles

• Opioid Antagonism : 1-(3-Hydroxyphenyl)-4-propylpiperazine and its N-substituted derivatives (e.g., 3-methyl variants) demonstrate pure antagonism in [³⁵S]GTPγS assays, blocking agonist-induced signaling without intrinsic activity .
• Serotonin Receptor Activity : Compounds lacking the 3-hydroxyphenyl group (e.g., 1-(2-methoxyphenyl)-4-propylpiperazine) show high 5-HT1A binding (Ki < 50 nM) but negligible opioid effects .